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Compound of Interest

Compound Name: (Iodomethyl)cyclobutane

Cat. No.: B096553 Get Quote

CAS Number: 16408-62-1 Molecular Formula: C₅H₉I

This technical guide provides an in-depth overview of (Iodomethyl)cyclobutane, a key

intermediate in organic synthesis, particularly for the introduction of the cyclobutane moiety in

drug discovery and development. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its synthesis,

properties, and reactivity, supported by experimental protocols and data.

Physicochemical Properties
(Iodomethyl)cyclobutane is a halogenated cycloalkane. While extensive experimental data is

not readily available in all public sources, its basic properties are summarized below.

Property Value Reference

CAS Number 16408-62-1 [1]

Molecular Formula C₅H₉I [1]

Molecular Weight 196.03 g/mol [1]

Density 1.768 g/cm³ [1]

SMILES C1CC(C1)CI [1]

InChI Key
FHHQLLOJOKZLST-

UHFFFAOYSA-N
[1]
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Synthesis of (Iodomethyl)cyclobutane
The primary and most efficient method for the synthesis of (Iodomethyl)cyclobutane is

through a nucleophilic substitution reaction, specifically the Finkelstein reaction.[2][3][4] This

reaction involves the conversion of a more readily available (halomethyl)cyclobutane, such as

(chloromethyl)cyclobutane or (bromomethyl)cyclobutane, to the desired iodo-derivative using

an iodide salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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